Cas no 2877633-25-3 (7-chloro-4-methoxy-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]-1,3-benzothiazole)

• Product Name: 7-chloro-4-methoxy-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]-1,3-benzothiazole
• CAS No: 2877633-25-3
• MF: C₁₆H₁₈ClN₃O₂S
• MW: 351.851021289825
• CID: 5329159
• PubChem ID: 165435699
• Update Time: 2025-06-13

7-chloro-4-methoxy-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2877633-25-3
• 7-chloro-4-methoxy-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]-1,3-benzothiazole
• AKOS040866246
• F6752-7787
• [1-(7-Chloro-4-methoxy-2-benzothiazolyl)-3-azetidinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C16H18ClN3O2S/c1-22-12-5-4-11(17)14-13(12)18-16(23-14)20-8-10(9-20)15(21)19-6-2-3-7-19/h4-5,10H,2-3,6-9H2,1H3
• InChI Key： UILRYWQFWNWGKZ-UHFFFAOYSA-N
• SMILES： C(C1CN(C2=NC3=C(OC)C=CC(Cl)=C3S2)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 351.0808257g/mol
• Monoisotopic Mass: 351.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.5±60.0 °C(Predicted)
• pka: 3.19±0.30(Predicted)

Additional information on 7-chloro-4-methoxy-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]-1,3-benzothiazole

Comprehensive Overview of 7-chloro-4-methoxy-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]-1,3-benzothiazole (CAS No. 2877633-25-3)

The compound 7-chloro-4-methoxy-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]-1,3-benzothiazole, identified by its CAS No. 2877633-25-3, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzothiazole core and the azetidine-pyrrolidine hybrid side chain, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or a modulator of biological pathways, aligning with current trends in targeted drug discovery.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine. The 7-chloro-4-methoxy substitution pattern on the benzothiazole scaffold is known to enhance bioavailability and metabolic stability, addressing common challenges in drug development. Meanwhile, the 3-(pyrrolidine-1-carbonyl)azetidin-1-yl moiety introduces conformational rigidity, which is critical for selective target engagement—a hot topic in AI-driven drug design and computational chemistry.

From an SEO perspective, queries like "benzothiazole derivatives in drug discovery" or "azetidine-pyrrolidine hybrids biological activity" reflect growing user interest. This compound’s CAS No. 2877633-25-3 is often searched alongside terms such as "synthetic protocols" and "structure-activity relationship (SAR) studies", highlighting its relevance in academic and industrial settings. Its structural complexity also makes it a frequent subject in discussions about green chemistry and atom-efficient synthesis.

Analytical characterization of 7-chloro-4-methoxy-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]-1,3-benzothiazole typically involves NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These techniques confirm the stereochemistry and purity, which are vital for reproducibility—a key concern in open-access science initiatives. Additionally, its logP and solubility profiles are frequently analyzed to predict pharmacokinetic behavior, a focus area for machine learning models in ADMET prediction.

The compound’s potential extends beyond therapeutics. In material science, benzothiazole-based fluorophores derived from similar structures are explored for OLED applications and bioimaging probes. This multidisciplinary appeal aligns with searches for "multi-functional heterocycles" and "dual-purpose chemical entities", underscoring its versatility.

In summary, 2877633-25-3 represents a convergence of innovation in medicinal chemistry and sustainable synthesis. Its design addresses contemporary challenges like drug resistance and selectivity optimization, while its nomenclature and properties cater to both expert researchers and curious learners exploring cutting-edge chemical space.